Isoliquiritigenin Isoliquiritigenin Isoliquiritigenin, also known as 6'-deoxychalcone or gu 17, belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, isoliquiritigenin is considered to be a flavonoid lipid molecule. Isoliquiritigenin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isoliquiritigenin is primarily located in the membrane (predicted from logP). Isoliquiritigenin participates in a number of enzymatic reactions. In particular, isoliquiritigenin can be biosynthesized from trans-chalcone. Isoliquiritigenin can also be converted into 2'-O-methylisoliquiritigenin. Isoliquiritigenin is a bitter tasting compound that can be found in a number of food items such as ceylon cinnamon, radish (var. ), common thyme, and american pokeweed. This makes isoliquiritigenin a potential biomarker for the consumption of these food products.
Isoliquiritigenin is a member of the class of chalcones that is trans-chalcone hydroxylated at C-2', -4 and -4'. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor, a biological pigment, a NMDA receptor antagonist, a GABA modulator and a metabolite. It derives from a trans-chalcone. It is a conjugate acid of an isoliquiritigenin(1-).
Isoliquiritigenin is a precursor to several flavonones in many plants.
Brand Name: Vulcanchem
CAS No.: 1060-19-1
VCID: VC0005907
InChI: InChI=1S/C15H12O4/c16-11-4-1-10(2-5-11)3-8-14(18)13-7-6-12(17)9-15(13)19/h1-9,16-17,19H/b8-3+
SMILES: C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2)O)O)O
Molecular Formula: C15H12O4
Molecular Weight: 256.25 g/mol

Isoliquiritigenin

CAS No.: 1060-19-1

Inhibitors

VCID: VC0005907

Molecular Formula: C15H12O4

Molecular Weight: 256.25 g/mol

Isoliquiritigenin - 1060-19-1

CAS No. 1060-19-1
Product Name Isoliquiritigenin
Molecular Formula C15H12O4
Molecular Weight 256.25 g/mol
IUPAC Name (E)-1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
Standard InChI InChI=1S/C15H12O4/c16-11-4-1-10(2-5-11)3-8-14(18)13-7-6-12(17)9-15(13)19/h1-9,16-17,19H/b8-3+
Standard InChIKey DXDRHHKMWQZJHT-FPYGCLRLSA-N
Isomeric SMILES C1=CC(=CC=C1/C=C/C(=O)C2=C(C=C(C=C2)O)O)O
SMILES C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2)O)O)O
Canonical SMILES C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2)O)O)O
Melting Point Mp 200-204 ° (198-200 °)
200-204°C
Physical Description Solid
Description Isoliquiritigenin, also known as 6'-deoxychalcone or gu 17, belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, isoliquiritigenin is considered to be a flavonoid lipid molecule. Isoliquiritigenin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isoliquiritigenin is primarily located in the membrane (predicted from logP). Isoliquiritigenin participates in a number of enzymatic reactions. In particular, isoliquiritigenin can be biosynthesized from trans-chalcone. Isoliquiritigenin can also be converted into 2'-O-methylisoliquiritigenin. Isoliquiritigenin is a bitter tasting compound that can be found in a number of food items such as ceylon cinnamon, radish (var. ), common thyme, and american pokeweed. This makes isoliquiritigenin a potential biomarker for the consumption of these food products.
Isoliquiritigenin is a member of the class of chalcones that is trans-chalcone hydroxylated at C-2', -4 and -4'. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor, a biological pigment, a NMDA receptor antagonist, a GABA modulator and a metabolite. It derives from a trans-chalcone. It is a conjugate acid of an isoliquiritigenin(1-).
Isoliquiritigenin is a precursor to several flavonones in many plants.
Synonyms (E)-6-(2-((5-nitrofuran-2-yl)methylene)hydrazinyl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine
PubChem Compound 638278
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator